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Compound of Interest

Compound Name: 1-Octanol

Cat. No.: B028484

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of 1-octanol's utility as a versatile
and green solvent for a variety of organic synthesis reactions. This document offers detailed
experimental protocols, data presentation in structured tables, and visualizations of key
workflows and reaction mechanisms to guide researchers in employing 1-octanol in their
synthetic endeavors.

Introduction to 1-Octanol as a "Green" Solvent

1-Octanol is an eight-carbon straight-chain fatty alcohol that is gaining traction as a
sustainable alternative to conventional volatile organic solvents.[1][2] Its favorable physical and
chemical properties, including a high boiling point, low volatility, and biodegradability, position it
as a "green solvent" in line with the principles of green chemistry.[1][3] It can be derived from
renewable resources, further enhancing its appeal for sustainable chemical processes.[1]

Key Advantages of 1-Octanol:

» High Boiling Point and Low Volatility: Its high boiling point (195 °C) allows for reactions to be
conducted at elevated temperatures without significant solvent loss, reducing exposure to
harmful vapors and minimizing air pollution.[4][5]

» Biodegradability: As a fatty alcohol, 1-octanol is readily biodegradable, reducing its
environmental persistence compared to many traditional solvents.[1]
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» Renewable Feedstock: 1-Octanol can be produced from renewable biomass sources.[1]

» Unique Solubility Properties: Its amphiphilic nature, with a polar hydroxyl group and a
nonpolar alkyl chain, allows it to dissolve a range of organic compounds while having limited
solubility in water.[6][7] This property is particularly useful in biphasic reactions and for
simplifying product isolation.

Physical and Chemical Properties of 1-Octanol

A summary of the key physical and chemical properties of 1-octanol is presented in the table

below.

Property Value References
Molecular Formula CsH1s0 [7]
Molecular Weight 130.23 g/mol [41[7]
Appearance Colorless liquid [7]
Boiling Point 195 °C [4115]
Melting Point -16 °C [5]
Density 0.827 g/mL at 20 °C [4]
Flash Point 81 °C [8]
Solubility in Water 0.3g/Lat20°C [5]
Solubility in Organic Solvents Miscible with ethanol, ether, [71[9]

chloroform

Applications in Organic Synthesis

1-Octanol serves as a versatile solvent in a range of organic reactions, including
esterifications, palladium-catalyzed cross-couplings, phase-transfer catalysis, and biocatalytic
transformations.

Fischer-Speier Esterification
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Fischer-Speier esterification is a classic acid-catalyzed reaction between a carboxylic acid and
an alcohol to form an ester and water. 1-Octanol can serve as both a reactant and the solvent
in the synthesis of octyl esters, or as a high-boiling solvent to drive the reaction to completion
by facilitating the removal of water via azeotropic distillation.

Protocol: Synthesis of Octyl Acetate

This protocol describes the synthesis of octyl acetate from acetic acid and 1-octanol, where 1-
octanol also functions as the reaction solvent.

Materials:

e Acetic acid

e 1-Octanol

 Sulfuric acid (concentrated) or other suitable acid catalyst
» 5% Sodium bicarbonate solution

e Brine

e Anhydrous magnesium sulfate

o Standard glassware for reflux with a Dean-Stark trap

Experimental Workflow:
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1. Reaction Setup: 5. Drying and Concentration: PP
. P 2. Reflux: . . 4. Work-up: . 6. Purification:
Combine 1-octanol, aceticacld, | 1 oot the mizture to reflux and b [ereitom il Cool, wash with NaHCO3 solution [—»{ P the organiclayerover MgSO4 L 1 py i ooyl acetate by
and acid catalyst in a round-bottom flask X Monitor progress by TLC or GC. 2 and remove excess 1-octanol | acetat
) collect the water ally. and brine. vacuum distillation.
with a Dean-Stark trap. under reduced pressure.
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Oxidative
Addition

Reductive
Elimination

Ar-Pd(II)-X(L_n)

Ar-Pd(IT)-Nu(L_n)
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1. Reaction Setup: 2. Addition of Alkylating Agent: Aftir I::::teios:sgl:luﬁ, I;i:on 4. Washing and Drying: 5. Purification:
Combine 1-octanol, aqueous NaOH, [—| Add 1-bromobutane and —— S -~ anlic - ’ || Wash the organic layer with water [—{ Purify butyl octyl ether by
and TBAB in a flask. heat with vigorous stirring. P - lagyers and dry over anhydrous Na2SO4. distillation.

Aqueous Phase (with Transaminase)

Prochiral Ketone +
Amino Donor ->

Chiral Amine +
By-product

Phase
Transfer

Organic Phase (1-Octanol)

Chiral Amine
(Product Extraction)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b028484+#1-octanol-as-a-solvent-for-organic-
synthesis-reactions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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